6-chloro-N-ethylpyridine-3-sulfonamide

• IUPAC Name: 6-chloro-N-ethylpyridine-3-sulfonamide
• InChI: InChI=1S/C7H9ClN2O2S/c1-2-10-13(11,12)6-3-4-7(8)9-5-6/h3-5,10H,2H2,1H3
• InChI Key: DTQGXDPKOOIGBQ-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CN=C(C=C1)Cl
• Molecular Formula: C7H9ClN2O2S
• DSSTOX Substance ID: DTXSID301282422
• Molecular Weight: 220.68 g/mol
• CAS RN: 54864-86-7

Description

6-chloro-N-ethylpyridine-3-sulfonamide is a chemical compound with the molecular formula C7H9ClN2O2S. It has a molecular weight of 220.68. The compound is typically available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H9ClN2O2S/c1-2-10-13(11,12)6-3-4-7(8)9-5-6/h3-5,10H,2H2,1H3. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a predicted melting point of 122.19°C and a predicted boiling point of approximately 353.8°C at 760 mmHg. The compound has a predicted density of approximately 1.4 g/cm3 and a predicted refractive index of n20D 1.55.

Scientific Research Applications

Chemical Synthesis and Methodology

One area of research involves the synthesis of heterocyclic compounds through one-pot synthesis methods, demonstrating the compound's utility in creating complex chemical structures. For example, a study developed a one-pot two-stage method for synthesizing heterocyclic sulfonamides, which could have implications for pharmaceutical synthesis and chemical research (Rozentsveig et al., 2013).

Biological Screening and Activities

Another line of research explores the biological activities of sulfonamide derivatives. A study synthesized new N-(5-chloro-2-methoxyphenyl)-aryl sulfonamides and evaluated their antibacterial activity, highlighting the compound's potential as a basis for developing antibacterial agents (Aziz‐ur‐Rehman et al., 2013).

Environmental Impacts and Transformations

The environmental transformations and impacts of sulfonamides, including compounds similar to 6-chloro-N-ethylpyridine-3-sulfonamide, have been studied. Research on the chlorination and oxidation of sulfonamides by free chlorine investigates how these compounds react and degrade in water treatment processes, providing insights into their environmental fate (Gaffney et al., 2016).

Advanced Materials and Optical Properties

Investigations into the structural and optical properties of materials containing sulfonamide derivatives have revealed their potential in designing new functional materials. A study on polar crystalline materials containing hydrochlorothiazide, a closely related compound, discusses their electron density distribution and optical properties, suggesting applications in the development of novel materials (Wojnarska et al., 2021).

Catalytic Synthesis and Applications

Research on the catalytic synthesis of sulfonamides, including the use of nickel(II) catalysts for adding aryl and heteroaryl boroxines to sulfinylamine reagents, has implications for the synthesis of a broad range of sulfonamide-based compounds. This area of study opens avenues for the development of efficient synthetic routes in organic chemistry (Lo & Willis, 2021).

Mechanism of Action

While the specific mechanism of action for 6-chloro-N-ethylpyridine-3-sulfonamide was not found, sulfonamides in general are known to inhibit bacterial DNA synthesis.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.